Cas no 2171924-49-3 (methyl 2-carbamothioyl-1,3-thiazole-5-carboxylate)

• Product Name: methyl 2-carbamothioyl-1,3-thiazole-5-carboxylate
• CAS No: 2171924-49-3
• MF: C₆H₆N₂O₂S₂
• MW: 202.254038333893
• CID: 6186246
• PubChem ID: 165520127
• Update Time: 2025-06-29

methyl 2-carbamothioyl-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-carbamothioyl-1,3-thiazole-5-carboxylate
• 2171924-49-3
• EN300-1267948

• Inchi： 1S/C6H6N2O2S2/c1-10-6(9)3-2-8-5(12-3)4(7)11/h2H,1H3,(H2,7,11)
• InChI Key： ALIAFRSHYNKADP-UHFFFAOYSA-N
• SMILES： S1C(C(N)=S)=NC=C1C(=O)OC

Computed Properties

• Exact Mass: 201.98706979g/mol
• Monoisotopic Mass: 201.98706979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 126Ų

Additional information on methyl 2-carbamothioyl-1,3-thiazole-5-carboxylate

Methyl 2-Carbamothioyl-1,3-Thiazole-5-Carboxylate: A Comprehensive Overview

Methyl 2-carbamothioyl-1,3-thiazole-5-carboxylate, identified by the CAS number 2171924-49-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a thiazole ring substituted with a carbamothioyl group and a methyl ester. The thiazole moiety, a five-membered heterocyclic ring containing sulfur and nitrogen atoms, is known for its versatility in various chemical reactions and applications.

The synthesis of methyl 2-carbamothioyl-1,3-thiazole-5-carboxylate typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various routes, including nucleophilic substitution and condensation reactions, to optimize its synthesis. These efforts have been driven by the increasing demand for thiazole derivatives in pharmaceuticals, agrochemicals, and advanced materials.

One of the most promising applications of methyl 2-carbamothioyl-1,3-thiazole-5-carboxylate lies in its potential as a precursor for bioactive compounds. Studies have shown that thiazole derivatives exhibit a wide range of biological activities, including antimicrobial, antifungal, and anticancer properties. For instance, recent research has demonstrated that certain analogs of this compound can inhibit the growth of cancer cells by targeting specific signaling pathways. These findings underscore the importance of further exploring the pharmacological properties of this compound.

In addition to its biological applications, methyl 2-carbamothioyl-1,3-thiazole-5-carboxylate has also been investigated for its role in materials science. The compound's ability to form stable coordination complexes with metal ions makes it a valuable component in the development of new materials for catalysis and sensing applications. For example, researchers have reported the use of this compound as a ligand in metalloporphyrin complexes that exhibit exceptional catalytic activity in organic transformations.

The structural flexibility of methyl 2-carbamothioyl-1,3-thiazole-5-carboxylate allows for further functionalization to tailor its properties for specific applications. By modifying the substituents on the thiazole ring or altering the ester group, chemists can create derivatives with enhanced stability, solubility, or bioavailability. Such modifications are critical for advancing its use in therapeutic agents and diagnostic tools.

Recent studies have also focused on understanding the environmental impact and degradation pathways of methyl 2-carbamothioyl-1,3-thiazole-5-carboxylate. As concerns about sustainability grow, there is an increasing need to develop eco-friendly synthesis methods and evaluate the environmental fate of chemical compounds. Preliminary results suggest that this compound undergoes biodegradation under certain conditions, but further research is required to fully assess its environmental impact.

In conclusion, methyl 2-carbamothioyl-1,3-thiazole-5-carboxylate (CAS No. 2171924-49-3) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an attractive target for both academic and industrial research. As new findings emerge from ongoing studies, this compound is expected to play an increasingly important role in advancing modern chemistry and technology.